Cas no 2201-70-9 (Propanedinitrile, (2,3-diphenyl-2-cyclopropen-1-ylidene)-)

Propanedinitrile, (2,3-diphenyl-2-cyclopropen-1-ylidene)- structure
2201-70-9 structure
Product name:Propanedinitrile, (2,3-diphenyl-2-cyclopropen-1-ylidene)-
CAS No:2201-70-9
MF:C18H10N2
MW:254.2854
CID:1405883
PubChem ID:11299783

Propanedinitrile, (2,3-diphenyl-2-cyclopropen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (2,3-diphenyl-2-cyclopropen-1-ylidene)-
    • 2-(2,3-diphenylcycloprop-2-en-1-ylidene)propanedinitrile
    • 2-(2,3-diphenyl-1-cycloprop-2-enylidene)-propanedinitrile
    • 2-(2,3-diphenyl-2-cyclopropen-1-ylidene)malononitrile
    • propanedinitrile, 2-(2,3-diphenyl-2-cyclopropen-1-ylidene)-
    • DTXSID80461675
    • DLNMMNDBMSBFEW-UHFFFAOYSA-N
    • 2201-70-9
    • (2,3-diphenylcycloprop-2-en-1-ylidene)propanedinitrile
    • Inchi: InChI=1S/C18H10N2/c19-11-15(12-20)18-16(13-7-3-1-4-8-13)17(18)14-9-5-2-6-10-14/h1-10H
    • InChI Key: DLNMMNDBMSBFEW-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C(C2=C(C#N)C#N)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 254.0845
  • Monoisotopic Mass: 254.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6Ų
  • XLogP3: 2.8

Experimental Properties

  • PSA: 47.58

Propanedinitrile, (2,3-diphenyl-2-cyclopropen-1-ylidene)- Related Literature

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